Methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate

• IUPAC Name: methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate
• InChI: InChI=1S/C10H19NO4/c1-7(10(12)15-4)11-5-8(13-2)9(6-11)14-3/h7-9H,5-6H2,1-4H3
• InChI Key: QBLQCSMDGCIOGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)N1CC(C(C1)OC)OC
• Molecular Formula: C10H19NO4
• Molecular Weight: 217.26 g/mol

Description

Methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate, also known as MDMP, is a psychoactive substance that belongs to the class of designer drugs. It is a synthetic compound that has been gaining popularity in the research community due to its potential therapeutic properties.

Mechanism of Action

Methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate acts as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI), which means it increases the levels of these neurotransmitters in the brain. It also acts as a partial agonist of the 5-HT2A receptor, which is involved in the regulation of mood, anxiety, and perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood due to limited research. However, it is believed to increase levels of serotonin, norepinephrine, and dopamine in the brain, leading to improved mood, cognitive function, and motivation.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate in lab experiments is its potential therapeutic properties, which could lead to the development of new treatments for neurological disorders. However, its limited research and potential for abuse make it a challenging substance to study.

Future Directions

Future research on Methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate should focus on its potential therapeutic properties and its mechanism of action. Studies should also investigate the long-term effects of this compound use and its potential for abuse. Additionally, research should explore the development of new treatments for neurological disorders using this compound and other designer drugs.

Synthesis Methods

Methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate can be synthesized by reacting 3,4-dimethoxyphenylacetonitrile with 1-(2-bromoethyl)pyrrolidin-2-one in the presence of a base such as potassium carbonate. The resulting product is then treated with methyl iodide to yield this compound.

Scientific Research Applications

Methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate has been studied for its potential therapeutic properties in the treatment of various neurological disorders such as depression, anxiety, and PTSD. It has also been investigated for its potential as a cognitive enhancer and as a treatment for addiction.